Cas no 1226114-35-7 (1-3-Chloro-4-(2-methoxyethoxy)-phenyl-ethylamine)

• Product Name: 1-3-Chloro-4-(2-methoxyethoxy)-phenyl-ethylamine
• CAS No: 1226114-35-7
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• CID: 5525780
• Update Time: 2025-10-30

1-3-Chloro-4-(2-methoxyethoxy)-phenyl-ethylamine Chemical and Physical Properties

Names and Identifiers

• 1-[3-Chloro-4-(2-methoxyethoxy)-phenyl]-ethylamine
• Benzenemethanamine, 3-chloro-4-(2-methoxyethoxy)-α-methyl-
• 1-3-Chloro-4-(2-methoxyethoxy)-phenyl-ethylamine

• Inchi： 1S/C11H16ClNO2/c1-8(13)9-3-4-11(10(12)7-9)15-6-5-14-2/h3-4,7-8H,5-6,13H2,1-2H3
• InChI Key： RXBVIHGDVVJXSC-UHFFFAOYSA-N
• SMILES： NC(C1=CC=C(OCCOC)C(Cl)=C1)C

Experimental Properties

• Density: 1.137±0.06 g/cm3(Predicted)
• Boiling Point: 327.8±42.0 °C(Predicted)
• pka: 8.94±0.10(Predicted)

1-3-Chloro-4-(2-methoxyethoxy)-phenyl-ethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-3-Chloro-4-(2-methoxyethoxy)-phenyl-ethylamine

1-3-Chloro-4-(2-methoxyethoxy)-phenyl-ethylamine: A Comprehensive Overview

1-3-Chloro-4-(2-methoxyethoxy)-phenyl-ethylamine, also known by its CAS number 1226114-35-7, is a versatile organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a chlorophenyl group with an ethoxy substituent and an ethylamine moiety. The presence of these functional groups imparts distinct chemical properties, making it a valuable molecule in both academic research and industrial applications.

The synthesis of 1-3-Chloro-4-(2-methoxyethoxy)-phenyl-ethylamine involves a series of well-established organic reactions. The starting material is typically a chlorophenol derivative, which undergoes etherification to introduce the methoxyethoxy group. Subsequent nucleophilic substitution or coupling reactions are employed to attach the ethylamine group, resulting in the final product. The reaction conditions, such as temperature, solvent, and catalysts, are carefully optimized to ensure high yield and purity.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its ability to act as a bioisostere or a lead compound has been explored in various therapeutic areas, including oncology, neurodegenerative diseases, and inflammation. For instance, researchers have investigated its role as a modulator of protein kinases, which are key targets in cancer therapy. The compound's unique pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, has been extensively studied to evaluate its suitability as a drug candidate.

In addition to its pharmaceutical applications, 1-3-Chloro-4-(2-methoxyethoxy)-phenyl-ethylamine has found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and surface area, making them ideal for gas storage and catalysis applications. Recent advancements in MOF synthesis have further enhanced the compound's potential in this domain.

The environmental impact of this compound has also been a subject of recent research. Studies have focused on its biodegradability and toxicity profiles to assess its safety for industrial use. Results indicate that under controlled conditions, the compound exhibits low toxicity to aquatic organisms and is readily biodegradable under aerobic conditions. These findings underscore its eco-friendly nature and suitability for large-scale production.

In conclusion, 1-3-Chloro-4-(2-methoxyethoxy)-phenyl-ethylamine, CAS number 1226114-35-7, is a multifaceted compound with promising applications across diverse fields. Its unique chemical structure, coupled with advancements in synthetic methodologies and application studies, positions it as a valuable tool in both academic research and industrial innovation.